molecular formula La B148072 Lanthanum CAS No. 7439-91-0

Lanthanum

Cat. No. B148072
CAS RN: 7439-91-0
M. Wt: 138.9055 g/mol
InChI Key: FZLIPJUXYLNCLC-UHFFFAOYSA-N
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Description

Lanthanum is a rare earth element that is part of the lanthanide series, which includes elements such as cerium, europium, promethium, and thulium. It is known for being the most electropositive element within this group and exhibits a uniform trivalent state. Its chemical properties are similar to those of the alkaline earth elements, and it has a variety of applications in industry and research due to its unique properties .

Synthesis Analysis

Lanthanum compounds can be synthesized through various methods. For instance, lanthanum(III) triflate is used as an effective single-component catalyst for the direct amidation of esters and amines under mild conditions, demonstrating the versatility of lanthanum in catalysis . Additionally, lanthanum-containing metal-organic frameworks (MOFs) have been synthesized via hydrothermal methods, showcasing the element's ability to form complex structures with other metals and organic ligands . The synthesis of lanthanum complexes with triethylenetetraaminehexaacetic acid (H6TTHA) in aqueous solution further exemplifies the diverse synthetic approaches to lanthanum compounds .

Molecular Structure Analysis

The molecular structures of lanthanum complexes are diverse and can be quite intricate. For example, the crystal and molecular structures of lanthanum mixed-complexes with O,O'-diisopropyl dithiophosphate and dimethyl sulfoxide have been determined, revealing an octa-coordinated central metal atom in a dodecahedral geometry . Similarly, lanthanide-containing MOFs exhibit complex structures, such as a mixed europium/terbium-adipate framework with a three-dimensional network and guest-sensitized luminescence . The potassium lanthanum complex with H6TTHA forms one-dimensional infinite chains in its crystal structure, with the lanthanum ion being ten-coordinated .

Chemical Reactions Analysis

Lanthanum participates in a variety of chemical reactions, often as a catalyst or a reactant that influences the outcome of the reaction. The catalytic properties of lanthanum(III) triflate in the amidation of esters are a clear example of its reactivity . The reductive chemistry of lanthanum is also of interest, with recent developments suggesting that this area is likely to expand significantly, indicating the element's potential in various chemical transformations .

Physical and Chemical Properties Analysis

The physical and chemical properties of lanthanum are influenced by its electronic configuration and ionic radius. Lanthanum compounds exhibit luminescence, as seen in lanthanide luminescence studies of MOFs , and can also display magnetic properties, such as those observed in lanthanide ion and tetrathiafulvalene-based ligand complexes . The hormetic effects of lanthanum on plants, where it can stimulate growth at low doses, highlight its biological activity and potential environmental impact . Furthermore, the synthesis of polymetallic functional assemblies demonstrates the ability of lanthanum to form supramolecular structures with specific functionalities .

Scientific Research Applications

Hormesis in Plants

Lanthanum, as a rare earth element, has been shown to stimulate plant growth within a hormetic-biphasic dose response framework. High-resolution studies have demonstrated significant lanthanum-induced hormesis in plants, suggesting its potential in improving cost-benefit estimates for environmental contaminants that induce beneficial effects at low doses (Agathokleous, Kitao, & Calabrese, 2018).

Adsorption and Separation

Lanthanum has been used in the adsorptive separation process. A study highlighted the use of a synthesized metal-organic framework for removing lanthanum ions from aqueous solutions, demonstrating its importance in water treatment and purification processes (Allahyari, Saberi, Sepanloo, & Lashkari, 2020).

Quantum Information Processing and Data Storage

Lanthanides, including lanthanum, have been extensively investigated for potential applications in quantum information processing and high-density data storage at molecular and atomic scales (Goodwin, Ortu, Reta, Chilton, & Mills, 2017).

Eutrophication Management

Lanthanum-modified bentonite has been applied in approximately 200 environments globally for managing eutrophication in surface water. This application underlines the high efficiency of lanthanum in phosphorus binding, although potential impacts on sediment dwelling organisms and saline waters need further exploration (Copetti et al., 2016).

Magnetoelectrodeposition

Lanthanum plays a role in the magnetoelectrodeposition process, which is significant for materials like x-ray screens, glass lenses, optical fibers, and ceramics. This method has been studied for its effectiveness and potential improvements in industrial applications (Cahyanegoro et al., 2022).

Biosorption and Environmental Cleanup

Investigations into the biosorption of lanthanum using materials like Penicillium simplicissimum have shown promising results for removing light rare-earth elements from aquatic environments, marking an essential step in environmental cleanup and sustainability (Bergsten-Torralba, Nascimento, Buss, & Giese, 2021).

Safety And Hazards

Lanthanum is flammable and can burn under fire conditions . It may cause an allergic skin reaction and serious eye damage . It should be stored in a dry place and in a closed container .

properties

IUPAC Name

lanthanum
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URL https://pubchem.ncbi.nlm.nih.gov
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InChI

InChI=1S/La
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FZLIPJUXYLNCLC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[La]
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URL https://pubchem.ncbi.nlm.nih.gov
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Molecular Formula

La
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DSSTOX Substance ID

DTXSID0064676
Record name Lanthanum
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Molecular Weight

138.9055 g/mol
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Physical Description

Other Solid, White, malleable metal that oxidizes in air; [Merck Index], Liquid
Record name Lanthanum
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Product Name

Lanthanum

CAS RN

7439-91-0, 13864-01-2, 17643-88-8
Record name Lanthanum
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Record name Lanthanum hydride (LaH3)
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Record name Lanthanum, ion (La2 )
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Record name LANTHANUM
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Synthesis routes and methods I

Procedure details

4-[(6,7-Dimethoxy-4-quinolyl)oxy]aniline [starting compound A] (415 mg) was dissolved in 10 ml of a 1% AcOH/DMF solution to prepare a solution. Further, aldehyde linker lanthanum (D-series; 28 μmol/unit) (10 units) was added to the solution. The reaction mixture was slowly shaken for 19 hr. Sodium boron triacetoxyhydride (475 mg) was added thereto, and the mixture was further slowly shaken for 24 hr. Lanthanum was taken out of the reaction solution and was washed with alternate N,N-dimethylformamide and dichloromethane each three times, followed by drying under the reduced pressure to give lanthanum with 4-[(6,7-dimethoxy-4-quinolyl)oxy]aniline supported thereon. This lanthanum (3 units) was added to 1 ml of dichloromethane, and a solution of N-(chlorocarbonyl) isocyanate [starting compound B] (55 μl) in dichloromethane (0.2 ml) was added to the mixture at 0° C. The mixture was slowly shaken overnight at room temperature. Further, a mixed solution composed of aniline [starting compound C] (68 μl), diisopropylamine (0.2 ml), and dichloromethane (0.3 ml) was then added thereto at 0° C. The mixture was shaken at room temperature for 7 hr and was then washed with alternate N,N-dimethylformamide and dichloromethane each five times. Drying under the reduced pressure was carried out, a 50% TFA/dichloromethane solution (1 ml) was added thereto, and the mixture was shaken at room temperature for 50 min to take off the product from lanthanum, followed by purification by thin layer chromatography on silica gel to give 6.8 mg of the title compound.
Quantity
415 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
AcOH DMF
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
[Compound]
Name
aldehyde
Quantity
28 μmol
Type
reactant
Reaction Step Two
[Compound]
Name
Sodium boron triacetoxyhydride
Quantity
475 mg
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

Synthesis routes and methods II

Procedure details

A lanthanum precursor composition was prepared by transcarboxylating 2 grams of lanthanum acetate (40.5% by wt. La) with 8 grams of 2-ethylhexanoic acid to produce lanthanum 2 -ethylhexanoate.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
8 g
Type
reactant
Reaction Step Two

Citations

For This Compound
655,000
Citations
GB Weiss - Annual review of pharmacology, 1974 - annualreviews.org
The general chemical characteristics of the rare earth or lanthanide series of ele ments resemble those of the alkaline earth elements in many respects (I). Of the lanthanides, lanthanum …
Number of citations: 508 www.annualreviews.org
S Stramare, V Thangadurai, W Weppner - Chemistry of materials, 2003 - ACS Publications
To date, the highest bulk lithium ion-conducting solid electrolyte is the perovskite (ABO 3 )-type lithium lanthanum titanate (LLT) Li 3 x La (2/3)-x □ (1/3) - 2 x TiO 3 (0 < x < 0.16) and its …
Number of citations: 936 pubs.acs.org
VP Persy, GJ Behets, AR Bervoets… - Seminars in …, 2006 - Wiley Online Library
… The new generation of calcium-free phosphate binders, sevelamer and lanthanum, can … lanthanum carbonate and its effects in bone, liver and brain are discussed. Although lanthanum …
Number of citations: 134 onlinelibrary.wiley.com
ZM Geballe, H Liu, AK Mishra, M Ahart… - Angewandte …, 2018 - Wiley Online Library
Recent theoretical calculations predict that megabar pressure stabilizes very hydrogen‐rich simple compounds having new clathrate‐like structures and remarkable electronic …
Number of citations: 237 onlinelibrary.wiley.com
TS Harrison, LJ Scott - Drugs, 2004 - Springer
… of elemental lanthanum (1907.58mg of lanthanum carbonate = 1000mg of elemental … values of lanthanum following a single dose of lanthanum carbonate (elemental lanthanum 1000mg…
Number of citations: 61 link.springer.com
D Singh - Physical Review B, 1991 - APS
… Total-energy calculations performed using the three methods are reported for fcc lanthanum. … The second reason for our choice of lanthanum … This derives in part from lanthanum's …
Number of citations: 811 journals.aps.org
A Zalkin, DH Templeton, TE Hopkins - Inorganic Chemistry, 1966 - ACS Publications
… The atomic positions given by Oftedal give lanthanum a peculiar coordination geometry with five nearest neighbors and six more … neighbors of each lanthanum, four have moved …
Number of citations: 238 pubs.acs.org
LR Morss - Chemical Reviews, 1976 - ACS Publications
Elements 57 (lanthanum) through 71 (lutetium) form an unique series within the Periodic Table. When considered together with scandium and yttrium, these metals display a …
Number of citations: 531 pubs.acs.org
AP Drozdov, PP Kong, VS Minkov, SP Besedin… - Nature, 2019 - nature.com
… superconductivity of the lanthanum hydrides. The samples were synthesized directly from lanthanum or LaH 3 and hydrogen under high pressure. A series of lanthanum hydrides with …
Number of citations: 187 www.nature.com
L Feng, H Xiao, X He, Z Li, F Li, N Liu, Y Zhao, Y Huang… - Toxicology letters, 2006 - Elsevier
… lanthanum exposure results in persistent alternations in nervous system function. Wistar rats were exposed to lanthanum … Morris water maze test showed that lanthanum exposure at …
Number of citations: 192 www.sciencedirect.com

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